Cas no 14108-81-7 (Glycine, N-(3,4-dichlorophenyl)-, ethyl ester)

• Product Name: Glycine, N-(3,4-dichlorophenyl)-, ethyl ester
• CAS No: 14108-81-7
• MF: C₁₀H₁₁Cl₂NO₂
• MW: 248.105840921402
• CID: 96628
• PubChem ID: 2727804
• Update Time: 2025-10-29

Glycine, N-(3,4-dichlorophenyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Glycine, N-(3,4-dichlorophenyl)-, ethyl ester
• ethyl 2-(3,4-dichlorophenylamino)acetate
• N-(3,4-dichloro-phenyl)-glycine ethyl ester
• SCHEMBL2945182
• ETHYL 2-[(3,4-DICHLOROPHENYL)AMINO]ACETATE
• ethyl 3,4-dichloroanilinoacetate
• ethyl 2-(3,4-dichloroanilino)acetate
• RH 01000
• SQYQNTBOBNJCAD-UHFFFAOYSA-N
• Ethyl (3,4-dichloranilino)-acetate
• Ethyl (3,4-dichloroanilino)-acetate
• 14108-81-7
• HMS559P21
• FT-0725875
• ETHYL2-[(3,4-DICHLOROPHENYL)AMINO]ACETATE
• MS-0890
• AKOS000254699
• Ethyl N-(3,4-dichlorophenyl)glycinate
• (3,4-dichloro-phenylamino)-acetic acid ethyl ester
• Maybridge1_006511

• Inchi： 1S/C10H11Cl2NO2/c1-2-15-10(14)6-13-7-3-4-8(11)9(12)5-7/h3-5,13H,2,6H2,1H3
• InChI Key： SQYQNTBOBNJCAD-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)NCC(=O)OCC)Cl

Computed Properties

• Exact Mass: 247.0166840g/mol
• Monoisotopic Mass: 247.0166840g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 38.3Ų

Additional information on Glycine, N-(3,4-dichlorophenyl)-, ethyl ester

Comprehensive Overview of Glycine, N-(3,4-dichlorophenyl)-, ethyl ester (CAS No. 14108-81-7): Properties, Applications, and Industry Insights

Glycine, N-(3,4-dichlorophenyl)-, ethyl ester (CAS No. 14108-81-7) is a specialized organic compound with a molecular formula of C₁₀H₁₁Cl₂NO₂. This ester derivative of glycine is characterized by its 3,4-dichlorophenyl substitution, which imparts unique chemical and physical properties. The compound is widely studied in pharmaceutical and agrochemical research due to its potential as a building block for bioactive molecules. Its ethyl ester moiety enhances solubility and bioavailability, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for N-(3,4-dichlorophenyl) glycine derivatives has surged, driven by their applications in drug discovery and crop protection. Researchers are particularly interested in its role as a precursor for herbicides and antimicrobial agents, aligning with the global focus on sustainable agriculture and antibiotic resistance. The compound’s CAS No. 14108-81-7 is frequently searched in scientific databases, reflecting its relevance in academic and industrial settings.

The synthesis of Glycine, N-(3,4-dichlorophenyl)-, ethyl ester typically involves the reaction of 3,4-dichloroaniline with ethyl chloroacetate under controlled conditions. This process highlights the importance of green chemistry principles, a trending topic in 2024, as industries seek to minimize environmental impact. Analytical techniques such as HPLC and NMR spectroscopy are employed to ensure purity, a critical factor for regulatory compliance in pharmaceuticals.

From a commercial perspective, suppliers of CAS 14108-81-7 emphasize its stability under standard storage conditions (room temperature, inert atmosphere) and compatibility with common organic solvents. This aligns with user queries about “safe handling of glycine esters” and “scalable synthesis methods”—key concerns for manufacturers. The compound’s logP value (a measure of lipophilicity) is often discussed in forums, as it influences drug delivery systems.

Emerging trends also link N-(3,4-dichlorophenyl) glycine derivatives to neuroscience research, where modified amino acids are explored for neurotransmitter modulation. This connection addresses frequent searches like “glycine esters in CNS disorders”, demonstrating the compound’s multidisciplinary appeal. Furthermore, its potential in bioconjugation—a technique pivotal in antibody-drug conjugates (ADCs)—has garnered attention from biotech companies.

Regulatory agencies classify Glycine, N-(3,4-dichlorophenyl)-, ethyl ester as non-hazardous under normal use, though standard laboratory precautions (gloves, ventilation) are recommended. This safety profile supports its adoption in high-throughput screening workflows, a hot topic in AI-driven drug discovery. Notably, computational chemists use its structural data (available in PubChem and ChemSpider) for QSAR modeling, another frequently searched term.

In conclusion, CAS No. 14108-81-7 represents a versatile scaffold bridging academia and industry. Its applications span from agrochemical formulations to pharmaceutical intermediates, with ongoing research uncovering new utilities. As sustainability and precision medicine dominate scientific discourse, this compound’s role in green synthesis and targeted therapies will likely expand, making it a staple in chemical innovation.